The bacterial type IV pilus system – a tunable molecular motor
Soft Matter Pub Date: 2013-05-22 DOI: 10.1039/C3SM50546D
Abstract
Bacteria have evolved surface-exposed

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